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Compound of Interest

Compound Name: Thiol-PEG8-alcohol

Cat. No.: B3155089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of Thiol-PEG8-alcohol (HS-(CH2CH2O)8-OH), a versatile heterobifunctional

linker critical in bioconjugation, drug delivery, and surface modification applications.

Understanding its solubility in both organic solvents and aqueous buffers is paramount for the

successful design and execution of experimental workflows. This guide presents quantitative

solubility data, detailed experimental protocols for solution preparation, and a logical workflow

to ensure consistent and reproducible results.

Core Concepts in Thiol-PEG8-alcohol Solubility
Thiol-PEG8-alcohol is an amphiphilic molecule, possessing both a hydrophobic thiol (-SH)

group and a hydrophilic polyethylene glycol (PEG) chain terminated with a hydroxyl (-OH)

group. The PEG spacer, with its eight ethylene glycol units, generally imparts good water

solubility to the molecule.[1][2][3] However, the overall solubility is influenced by the terminal

functional groups and the physicochemical properties of the solvent.

Quantitative Solubility Data
The solubility of Thiol-PEG8-alcohol has been determined in dimethyl sulfoxide (DMSO), a

common organic solvent for creating concentrated stock solutions. While specific quantitative

data for aqueous buffers is not readily available, the general consensus is that PEG-containing

molecules are soluble in aqueous media. The recommended practice is to first dissolve the
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compound in a water-miscible organic solvent like DMSO and then dilute it into the desired

aqueous buffer.

Solvent Reported Solubility
Molar
Concentration
(approx.)

Notes

Dimethyl Sulfoxide

(DMSO)
100 mg/mL 258.73 mM

Ultrasonic treatment

may be necessary.

Use of new,

anhydrous DMSO is

recommended as it is

hygroscopic.[4]

Aqueous Buffers (e.g.,

PBS)
Soluble (qualitative) Not specified

Generally soluble due

to the hydrophilic PEG

spacer.[1]

Note: The molecular weight of Thiol-PEG8-alcohol is approximately 386.50 g/mol .

Experimental Protocols
Preparation of a Concentrated Stock Solution in DMSO
This protocol outlines the steps for preparing a 100 mg/mL stock solution of Thiol-PEG8-
alcohol in DMSO.

Materials:

Thiol-PEG8-alcohol

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Vortex mixer

Ultrasonic bath

Appropriate personal protective equipment (PPE)
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Procedure:

Allow the vial of Thiol-PEG8-alcohol to equilibrate to room temperature before opening to

prevent moisture condensation.

In a sterile, dry vial, weigh the desired amount of Thiol-PEG8-alcohol.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 100

mg/mL.

Vortex the solution thoroughly for 1-2 minutes.

If the compound is not fully dissolved, place the vial in an ultrasonic bath and sonicate for 5-

10 minutes, or until the solution is clear.

Store the stock solution at -20°C or -80°C for long-term stability. It is recommended to aliquot

the stock solution to avoid repeated freeze-thaw cycles.

Preparation of an Aqueous Working Solution
This protocol describes the dilution of the DMSO stock solution into an aqueous buffer to

prepare a working solution.

Materials:

Thiol-PEG8-alcohol DMSO stock solution (100 mg/mL)

Desired aqueous buffer (e.g., Phosphate Buffered Saline (PBS), pH 7.4)

Vortex mixer

Sterile microcentrifuge tubes or vials

Procedure:

Thaw the DMSO stock solution of Thiol-PEG8-alcohol at room temperature.

Determine the final desired concentration of the Thiol-PEG8-alcohol in the aqueous buffer.
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In a sterile tube, add the required volume of the aqueous buffer.

While vortexing the aqueous buffer, add the calculated volume of the DMSO stock solution

dropwise to the buffer. This gradual addition helps to prevent precipitation of the compound.

Continue to vortex for an additional 30-60 seconds to ensure a homogenous solution.

The aqueous working solution is now ready for use in your experiment. It is recommended to

prepare aqueous solutions fresh on the day of use.

Logical Workflow for Solution Preparation
The following diagram illustrates the logical workflow for preparing both the stock and final

aqueous working solutions of Thiol-PEG8-alcohol.
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DMSO Stock Solution Preparation

Aqueous Working Solution Preparation

1. Weigh Thiol-PEG8-alcohol

2. Add anhydrous DMSO
(to 100 mg/mL)

 

3. Vortex and/or sonicate
until fully dissolved

 

4. Aliquot and store
at -20°C or -80°C

 

5. Thaw DMSO stock solution

For immediate use or
subsequent experiments

7. Add stock solution dropwise
to buffer while vortexing

 

6. Prepare aqueous buffer

 

8. Use freshly prepared
aqueous solution

 

Click to download full resolution via product page

Caption: Workflow for preparing Thiol-PEG8-alcohol solutions.
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This guide provides a foundational understanding of the solubility of Thiol-PEG8-alcohol and

practical protocols for its use in a laboratory setting. Adherence to these guidelines will help

ensure the reliable and effective application of this important chemical tool in your research and

development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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